Cas no 2172594-76-0 (methyl 3-(4-hydroxy-1-methylpiperidin-4-yl)oxolane-3-carboxylate)

• Product Name: methyl 3-(4-hydroxy-1-methylpiperidin-4-yl)oxolane-3-carboxylate
• CAS No: 2172594-76-0
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 6143330
• PubChem ID: 165598106
• Update Time: 2025-11-01

methyl 3-(4-hydroxy-1-methylpiperidin-4-yl)oxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-hydroxy-1-methylpiperidin-4-yl)oxolane-3-carboxylate
• EN300-1630610
• 2172594-76-0

• Inchi： 1S/C12H21NO4/c1-13-6-3-12(15,4-7-13)11(10(14)16-2)5-8-17-9-11/h15H,3-9H2,1-2H3
• InChI Key： YQVFODYNXBDELS-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)OC)(C1)C1(CCN(C)CC1)O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59Ų

Additional information on methyl 3-(4-hydroxy-1-methylpiperidin-4-yl)oxolane-3-carboxylate

Introduction to Methyl 3-(4-Hydroxy-1-Methylpiperidin-4-Yl)Oxolane-3-Carboxylate (CAS No. 2172594-76-0)

Methyl 3-(4-hydroxy-1-methylpiperidin-4-yl)oxolane-3-carboxylate, identified by the CAS number 2172594-76-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as a piperidine derivative, has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a piperidine ring substituted with hydroxyl and methyl groups, along with an oxolane (tetrahydrofuran) moiety and a carboxylate ester group. Its structure makes it a versatile compound with potential for various chemical modifications and functionalizations.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly due to their ability to modulate various biological targets. The hydroxyl group on the piperidine ring in this compound introduces hydrophilic properties, which can enhance its solubility and bioavailability. The methyl group, on the other hand, adds a degree of lipophilicity, potentially improving the compound's ability to cross cellular membranes. These properties make it a promising candidate for further exploration in drug discovery pipelines.

The synthesis of methyl 3-(4-hydroxy-1-methylpiperidin-4-yl)oxolane-3-carboxylate involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and esterifications. Researchers have optimized synthetic routes to achieve high yields and purity levels, ensuring that the compound is suitable for both analytical studies and preclinical testing. The use of advanced chromatographic techniques has enabled precise characterization of the compound, confirming its identity and purity.

In terms of pharmacological activity, this compound has shown potential in several areas. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its anti-inflammatory properties. Additionally, preliminary assays indicate that it may possess antioxidant activity, which could be beneficial in combating oxidative stress-related diseases. These findings underscore the need for further research to fully elucidate its pharmacokinetic profile and therapeutic potential.

The structural versatility of methyl 3-(4-hydroxy-1-methylpiperidin-4-yl)oxolane-3-carboxylate also makes it an attractive scaffold for drug design. By modifying the substituents on the piperidine ring or altering the oxolane moiety, chemists can create analogs with tailored biological activities. Such modifications could lead to the development of more potent and selective drug candidates for treating conditions such as inflammation, neurodegenerative diseases, or cancer.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into how this compound interacts with target proteins at the molecular level. These studies have revealed key interactions that contribute to its binding affinity and selectivity. Such computational approaches are invaluable for guiding further experimental work and optimizing the compound's therapeutic profile.

In conclusion, methyl 3-(4-hydroxy-1-methylpiperidin-4-yloxolane)-carboxylate (CAS No. 2172594-) represents a compelling molecule with significant potential in drug discovery and development. Its unique structure, combined with promising pharmacological properties, positions it as a valuable tool for advancing our understanding of complex biological systems and developing novel therapeutic agents.